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molecular formula C7H10 B073880 1-Methyl-1,3-cyclohexadiene CAS No. 1489-56-1

1-Methyl-1,3-cyclohexadiene

Cat. No. B073880
CAS RN: 1489-56-1
M. Wt: 94.15 g/mol
InChI Key: QMFJIJFIHIDENY-UHFFFAOYSA-N
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Patent
US09085517B2

Procedure details

To a solution of benzyl (3,3-difluoroazetidin-1-yl)sulfonylcarbamate (Preparation 22, 800 mg, 2.61 mmol) in methanol (20 mL) was added 10% palladium hydroxide on charcoal (150 mg) and methylcyclohexadiene (4.9 g, 52.3 mmol) and the mixture heated at reflux for 18 hours. Once cooled the reaction mixture was filtered through Celite™ and concentrated to give the title compound as an amber oil (410 mg, 91%).
Name
benzyl (3,3-difluoroazetidin-1-yl)sulfonylcarbamate
Quantity
800 mg
Type
reactant
Reaction Step One
Name
methylcyclohexadiene
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
palladium hydroxide on charcoal
Quantity
150 mg
Type
catalyst
Reaction Step One
Name
title compound
Yield
91%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1([F:20])[CH2:5][N:4]([S:6]([NH:9]C(=O)OCC2C=CC=CC=2)(=[O:8])=[O:7])[CH2:3]1.CC1CCC=CC=1>CO.[OH-].[OH-].[Pd+2]>[F:1][C:2]1([F:20])[CH2:5][N:4]([S:6]([NH2:9])(=[O:8])=[O:7])[CH2:3]1 |f:3.4.5|

Inputs

Step One
Name
benzyl (3,3-difluoroazetidin-1-yl)sulfonylcarbamate
Quantity
800 mg
Type
reactant
Smiles
FC1(CN(C1)S(=O)(=O)NC(OCC1=CC=CC=C1)=O)F
Name
methylcyclohexadiene
Quantity
4.9 g
Type
reactant
Smiles
CC1=CC=CCC1
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Name
palladium hydroxide on charcoal
Quantity
150 mg
Type
catalyst
Smiles
[OH-].[OH-].[Pd+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 18 hours
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
Once cooled the reaction mixture
FILTRATION
Type
FILTRATION
Details
was filtered through Celite™
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1(CN(C1)S(=O)(=O)N)F
Measurements
Type Value Analysis
AMOUNT: MASS 410 mg
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 91.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.